4-Bromo-6-nitro-3H-isobenzofuran-1-one

• CAS No.: 1048917-99-2
• Molecular Formula: C8H4BrNO4
• Molecular Weight: 258.03 g/mol
• IUPAC Name: 4-bromo-6-nitro-3H-2-benzofuran-1-one
• InChI: InChI=1S/C8H4BrNO4/c9-7-2-4(10(12)13)1-5-6(7)3-14-8(5)11/h1-2H,3H2
• InChI Key: RKMFHUQFWOQVGC-UHFFFAOYSA-N
• SMILES: C1C2=C(C=C(C=C2Br)[N+](=O)[O-])C(=O)O1

Description

4-Bromo-6-nitro-3H-isobenzofuran-1-one is a halogenated and nitrated derivative of isobenzofuran-1-one, a heterocyclic compound with a fused benzene and furan ring system. This compound is characterized by a bromine atom at position 4 and a nitro group at position 6 on the aromatic ring (Figure 1). Its molecular formula is C₈H₄BrNO₄, with a molecular weight of 273.03 g/mol (calculated based on atomic weights). The bromine substituent enhances electrophilic reactivity, while the nitro group contributes to electron-withdrawing effects, influencing both chemical stability and reactivity. This compound is primarily utilized in organic synthesis as a building block for pharmaceuticals, agrochemicals, and materials science applications .

Comparison with Similar Compounds

Table 1: Comparative Properties of 4-Bromo-6-nitro-3H-isobenzofuran-1-one and Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications
4-Bromo-6-nitro-3H-isobenzofuran-1-one	C₈H₄BrNO₄	273.03	Br (C4), NO₂ (C6)	High electrophilicity; intermediate in synthesis of bioactive molecules
6-Fluoro-4-nitro-3H-isobenzofuran-1-one	C₈H₄FNO₄	197.12	F (C6), NO₂ (C4)	Higher solubility in polar solvents; synthetic yield: 79% via ester cyclization
4-Amino-6-fluoro-3H-isobenzofuran-1-one	C₈H₅FN₂O₃	196.14	NH₂ (C4), F (C6)	Enhanced nucleophilicity; used in medicinal chemistry research
(3E)-3-[Bromo(phenyl)methylene]isobenzofuran-1-one	C₁₅H₉BrO₂	301.14	Br, phenyl group	Extended conjugation; potential photochemical applications

Physicochemical Properties

• Solubility : The nitro and bromine groups in 4-Bromo-6-nitro-3H-isobenzofuran-1-one reduce solubility in polar solvents compared to its fluoro analogue (6-Fluoro-4-nitro-), which benefits from fluorine’s smaller atomic radius and higher polarity .
• Thermal Stability: Nitro groups generally decrease thermal stability due to their explosive倾向. However, bromine’s electron-withdrawing effect may mitigate this in 4-Bromo-6-nitro- compared to non-halogenated analogues.

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing 4-Bromo-6-nitro-3H-isobenzofuran-1-one with high purity?

• Methodology : Utilize bromination and nitration reactions under controlled conditions. For bromination, employ electrophilic aromatic substitution using bromine in the presence of a Lewis acid catalyst (e.g., FeBr₃). Nitration can follow via mixed acid (HNO₃/H₂SO₄) at low temperatures (0–5°C). Purify intermediates via recrystallization in ethanol or dichloromethane/hexane mixtures. Monitor reaction progress using TLC (silica gel, ethyl acetate/hexane 1:3) and confirm purity via HPLC (>95% by area normalization) .

Q. How can spectroscopic data (NMR, IR, MS) be interpreted to confirm the structure of 4-Bromo-6-nitro-3H-isobenzofuran-1-one?

• Methodology :

• ¹H/¹³C NMR : Look for characteristic signals:
• Aromatic protons: deshielded peaks in δ 7.5–8.5 ppm due to electron-withdrawing nitro and bromo groups.
• Lactone carbonyl: ~δ 170 ppm in ¹³C NMR.
• IR : Strong C=O stretch at ~1750 cm⁻¹ (lactone), NO₂ asymmetric stretch at ~1520 cm⁻¹, and C-Br stretch at ~650 cm⁻¹.
• MS : Molecular ion peak at m/z 258 [M]⁺, fragment ions at m/z 181 (loss of Br) and 135 (loss of NO₂). Cross-validate with high-resolution MS (HRMS) for exact mass .

Advanced Research Questions

Q. How can crystallographic data resolve ambiguities in the spatial arrangement of substituents in 4-Bromo-6-nitro-3H-isobenzofuran-1-one?

• Methodology : Perform single-crystal X-ray diffraction (SC-XRD) using a Bruker D8 Venture diffractometer. Refine data with SHELX-90 (phase annealing for large structures) or WinGX (for small-molecule crystallography). Analyze bond angles and torsion angles to confirm the planar lactone ring and nitro/bromo substituent orientations. Use ORTEP-3 for graphical representation of thermal ellipsoids and hydrogen bonding networks .

Q. What strategies can address contradictions in reactivity data during nucleophilic substitution reactions involving the bromo group?

• Methodology :

• Experimental Design : Test reactivity under varying conditions:
• Solvent polarity (DMF vs. THF).
• Temperature (25°C vs. reflux).
• Catalysts (e.g., Pd(PPh₃)₄ for cross-coupling).
• Data Analysis : Compare kinetic data (e.g., rate constants via UV-Vis spectroscopy) and computational models (DFT for transition state energy barriers). Resolve discrepancies by isolating intermediates (e.g., Meisenheimer complexes) via quenching and LC-MS analysis .

Q. How does the nitro group influence the electronic properties of 4-Bromo-6-nitro-3H-isobenzofuran-1-one in photochemical studies?

• Methodology : Conduct UV-Vis spectroscopy (200–400 nm) to measure absorbance shifts in polar vs. nonpolar solvents. Perform cyclic voltammetry to determine reduction potentials of the nitro group. Pair with DFT calculations (Gaussian 16, B3LYP/6-31G*) to map electron density surfaces and HOMO-LUMO gaps. Correlate with experimental fluorescence quenching data .

Contradiction Analysis & Troubleshooting

Q. How to reconcile conflicting solubility data for 4-Bromo-6-nitro-3H-isobenzofuran-1-one in polar aprotic solvents?

• Methodology :

• Controlled Experiments : Measure solubility in DMSO, DMF, and acetonitrile at 25°C using gravimetric analysis (saturation concentration method).
• Structural Insights : Use powder XRD to detect polymorphic forms affecting solubility.
• Statistical Validation : Apply ANOVA to compare batch-to-batch variability (purity >97% via HPLC) and identify outliers .

Q. Why do computational models (e.g., molecular docking) fail to predict the bioactivity of 4-Bromo-6-nitro-3H-isobenzofuran-1-one in enzyme inhibition assays?

• Methodology :

• Model Refinement : Incorporate solvation effects (explicit water molecules) and flexible docking protocols (AutoDock Vina).
• Experimental Cross-Validation : Perform enzyme kinetics (e.g., IC₅₀ via fluorometric assays) and compare with docking scores. Adjust force field parameters (AMBER) to account for nitro group polarization .